Cas no 2639423-83-7 (methyl 3-(5-methylpyridin-2-yl)aminobenzoate)

• Product Name: methyl 3-(5-methylpyridin-2-yl)aminobenzoate
• CAS No: 2639423-83-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5175280
• PubChem ID: 165904102
• Update Time: 2025-10-30

methyl 3-(5-methylpyridin-2-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(5-methyl-2-pyridinyl)amino]-, methyl ester
• methyl 3-(5-methylpyridin-2-yl)aminobenzoate

• Inchi： 1S/C14H14N2O2/c1-10-6-7-13(15-9-10)16-12-5-3-4-11(8-12)14(17)18-2/h3-9H,1-2H3,(H,15,16)
• InChI Key： DLOFXSXYAXLRGR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC2=NC=C(C)C=C2)=C1

Additional information on methyl 3-(5-methylpyridin-2-yl)aminobenzoate

Exploring the Potential of Methyl 3-(5-Methylpyridin-2-yl)aminobenzoate in Modern Chemistry

Methyl 3-(5-methylpyridin-2-yl)aminobenzoate, identified by the CAS number 2639423-83-7, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring a methyl ester group attached to a benzoate ring with a substituted pyridine moiety, provides a platform for exploring diverse chemical reactions and functionalizations.

Recent studies have highlighted the importance of methyl 3-(5-methylpyridin-2-yl)aminobenzoate in the development of novel bioactive compounds. Researchers have focused on its role as an intermediate in the synthesis of complex heterocyclic structures, which are crucial for drug discovery. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct bioactive molecules with potential anti-inflammatory and anticancer properties.

The synthesis of methyl 3-(5-methylpyridin-2-yl)aminobenzoate involves a multi-step process that begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification using methanol to yield the methyl ester. The introduction of the pyridine ring is achieved through amination reactions, which can be optimized using various catalysts to enhance reaction efficiency and product yield.

One of the most promising areas of research involving this compound is its application in green chemistry. Scientists have explored its use as a precursor for biodegradable polymers, which are increasingly sought after in sustainable materials development. The pyridine moiety in methyl 3-(5-methylpyridin-2-yl)aminobenzoate contributes to the thermal stability and mechanical properties of these polymers, making them suitable for packaging and biomedical applications.

In addition to its synthetic applications, methyl 3-(5-methylpyridin-2-yl)aminobenzoate has been studied for its environmental impact. Researchers have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is particularly relevant for industries seeking eco-friendly alternatives to traditional chemicals.

The versatility of methyl 3-(5-methylpyridin-2-yl)aminobenzoate extends to its role as a ligand in organometallic catalysis. Its ability to coordinate with transition metals such as palladium and nickel has been exploited in catalytic cycles for cross-coupling reactions. These reactions are pivotal in organic synthesis, enabling the construction of complex molecular architectures with high precision.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 3-(5-methylpyridin-2-yl)aminobenzoate. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic properties for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Its conjugated π-system facilitates efficient charge transport, making it a candidate for next-generation electronic materials.

In conclusion, methyl 3-(5-methylpyridin-2-yl)aminobenzoate stands at the forefront of modern chemical innovation. Its diverse applications span from drug discovery to sustainable materials development, underscoring its importance as a versatile building block in contemporary chemistry. As research continues to uncover new facets of this compound's potential, it is poised to play an even greater role in shaping future advancements across multiple disciplines.